Cas no 86443-82-5 (2-Pentanol,1,1',1'',1'''-(1,2-ethanediyldinitrilo)tetrakis- (9CI))

• Product Name: 2-Pentanol,1,1',1'',1'''-(1,2-ethanediyldinitrilo)tetrakis- (9CI)
• CAS No: 86443-82-5
• MF: C₂₂H₄₈N₂O₄
• MW: 404.627527236938
• CID: 708467
• PubChem ID: 20556494
• Update Time: 2025-10-16

2-Pentanol,1,1',1'',1'''-(1,2-ethanediyldinitrilo)tetrakis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol,1,1',1'',1'''-(1,2-ethanediyldinitrilo)tetrakis- (9CI)
• ANTISTATIC AGENT SN
• 2-Pentanol, 1,1',1'',1'''-(1,2-ethandiyldinitrilo) tetrakis
• 1,1′,1′′,1′′′-(ethane-1,2-diylbis(azanetriyl))tetrakis(pentan-2-ol)
• N,N,N′,N′-Tetrakis(2-hydroxypentyl)ethylenediamine
• SN 2
• SN 2 (antistatic agent)
• F16324
• 1-[2-[bis(2-hydroxypentyl)amino]ethyl-(2-hydroxypentyl)amino]pentan-2-ol
• WSANZYFPFILJKZ-UHFFFAOYSA-N
• DTXSID201185429
• 86443-82-5
• 2-Pentanol, 1,1a(2),1a(2)a(2),1a(2)a(2)a(2)-(1,2-ethanediyldinitrilo)tetrakis-
• N,N,N',N'-Tetrakis(2-hydroxypentyl)ethylenediamine
• SCHEMBL11211847
• 1,1',1'',1'''-(Ethane-1,2-diylbis(azanetriyl))tetrakis(pentan-2-ol)

• Inchi： 1S/C22H48N2O4/c1-5-9-19(25)15-23(16-20(26)10-6-2)13-14-24(17-21(27)11-7-3)18-22(28)12-8-4/h19-22,25-28H,5-18H2,1-4H3
• InChI Key： WSANZYFPFILJKZ-UHFFFAOYSA-N
• SMILES： OC(CCC)CN(CC(CCC)O)CCN(CC(CCC)O)CC(CCC)O

Computed Properties

• Exact Mass: 404.36140802g/mol
• Monoisotopic Mass: 404.36140802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 19
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Color/Form: Brown red viscous liquid
• Density: 1.017±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.32 g/l) (25 º C),
• Solubility: Soluble in water, acetone, butanol, benzene and other organic solvents at room temperature. For dilute acids, dilute bases are stable. It will decompose when the temperature rises above 180 ℃.

Additional information on 2-Pentanol,1,1',1'',1'''-(1,2-ethanediyldinitrilo)tetrakis- (9CI)

2-Pentanol, 1,1',1'',1'''-(1,2-ethanediyldinitrilo)tetrakis- (9CI): A Comprehensive Overview

2-Pentanol, 1,1',1'',1'''-(1,2-ethanediyldinitrilo)tetrakis- (9CI) (CAS No. 86443-82-5) is a complex organic compound with a unique structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its intricate molecular framework, which includes four 2-pentanol units linked by a central 1,2-ethanediyldinitrilo bridge. The compound's chemical structure and properties make it an interesting subject for both academic research and industrial applications.

The molecular formula of 2-Pentanol, 1,1',1'',1'''-(1,2-ethanediyldinitrilo)tetrakis- (9CI) is C₂₀H₃₆N₄O₄, and its molecular weight is approximately 384.53 g/mol. The compound's structure features four pentanol moieties attached to a central diamide bridge, which imparts unique chemical and physical properties. The presence of multiple hydroxyl groups and amide functionalities makes this compound highly versatile in terms of its reactivity and potential applications.

In recent years, there has been significant interest in the study of 2-Pentanol, 1,1',1'',1'''-(1,2-ethanediyldinitrilo)tetrakis- (9CI) due to its potential as a building block for more complex molecules. Researchers have explored its use in the synthesis of polymers, surfactants, and other functional materials. The compound's ability to form stable complexes with various metal ions has also been investigated, opening up possibilities for its use in catalysis and materials science.

One of the key areas of research involving 2-Pentanol, 1,1',1'',1'''-(1,2-ethanediyldinitrilo)tetrakis- (9CI) is its potential as a precursor for the synthesis of bioactive compounds. Studies have shown that the compound can be modified to produce derivatives with enhanced biological activity. For example, recent research has demonstrated that certain derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

In the pharmaceutical industry, the ability to tailor the properties of 2-Pentanol, 1,1',1'',1'''-(1,2-ethanediyldinitrilo)tetrakis- (9CI) through chemical modification is particularly valuable. The compound's hydroxyl groups can be functionalized to introduce various substituents that can enhance solubility, stability, and bioavailability. This makes it an attractive starting material for the development of new drugs and therapeutic agents.

Beyond its pharmaceutical applications, 2-Pentanol, 1,1',1'',1'''-(1,2-ethanediyldinitrilo)tetrakis- (9CI) has also been studied for its potential in environmental remediation. Research has shown that the compound can be used to sequester heavy metals from contaminated water sources. The high affinity of the amide groups for metal ions allows it to form stable complexes that can be easily removed from solution through filtration or other methods.

The synthesis of 2-Pentanol, 1,1',1'',1'''-(1,2-ethanediyldinitrilo)tetrakis- (9CI) typically involves a multi-step process that includes the formation of the central diamide bridge followed by the attachment of the pentanol units. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. These improvements have made it more accessible for both academic research and industrial applications.

In conclusion, 2-Pentanol, 1,1',1'',1'''-(1,2-ethanediyldinitrilo)tetrakis- (9CI) (CAS No. 86443-82-5) is a versatile organic compound with a wide range of potential applications in chemistry, biology, and pharmaceuticals. Its unique molecular structure and properties make it an attractive subject for ongoing research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in various scientific and industrial fields.